Cas no 41019-02-7 (1H-INDOLE-2-CARBOXALDEHYDE, 5-NITRO-)

1H-INDOLE-2-CARBOXALDEHYDE, 5-NITRO- structure
41019-02-7 structure
Product name:1H-INDOLE-2-CARBOXALDEHYDE, 5-NITRO-
CAS No:41019-02-7
MF:C9H6N2O3
MW:190.15554189682
CID:3226508
PubChem ID:21980882

1H-INDOLE-2-CARBOXALDEHYDE, 5-NITRO- Chemical and Physical Properties

Names and Identifiers

    • 1H-INDOLE-2-CARBOXALDEHYDE, 5-NITRO-
    • 41019-02-7
    • 5-Nitro-1H-indole-2-carbaldehyde
    • DB-087067
    • GQBZFTRMWRYAMS-UHFFFAOYSA-N
    • SCHEMBL5828547
    • Inchi: InChI=1S/C9H6N2O3/c12-5-7-3-6-4-8(11(13)14)1-2-9(6)10-7/h1-5,10H
    • InChI Key: GQBZFTRMWRYAMS-UHFFFAOYSA-N

Computed Properties

  • Exact Mass: 190.03784206Da
  • Monoisotopic Mass: 190.03784206Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 251
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 78.7Ų

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